Cas no 1203-55-0 (naphtho[2,1-d][1,3]thiazol-2-amine)

• Product Name: naphtho[2,1-d][1,3]thiazol-2-amine
• CAS No: 1203-55-0
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• MDL: MFCD00185989
• CID: 117511
• PubChem ID: 838513
• Update Time: 2025-08-05

naphtho[2,1-d][1,3]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-d]thiazol-2-amine
• benzo[g][1,3]benzothiazol-2-amine
• Naphtho[2,1-d]thiazol-2-ylamine
• 2-aminonaphtho<2,1-d>thiazole
• F1386-0396
• naphtho[2,1-d][1,3]thiazol-2-amine
• 2-amino-naptho[2,1-d]thiazole
• naphtho(2,1-d)thiazol-2-ylamine, AldrichCPR
• AKOS000122152
• Oprea1_598584
• MFCD00185989
• DTXSID80356956
• 1203-55-0
• SCHEMBL6483920
• 2-aminonaphtho[2,1-d][1,3]thiazole
• Oprea1_044091
• 2-aminobenzo[g]benzothiazole
• VS-06967
• BB 0246589
• LYVQRUORYRZNMM-UHFFFAOYSA-N
• Z119990050
• EN300-02271
• DB-266080
• G31057
• STK369463
• BBL019709

• MDL： MFCD00185989
• Inchi： 1S/C11H8N2S/c12-11-13-9-6-5-7-3-1-2-4-8(7)10(9)14-11/h1-6H,(H2,12,13)
• InChI Key： LYVQRUORYRZNMM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 200.04100
• Monoisotopic Mass: 200.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 417.1±28.0 °C at 760 mmHg
• Flash Point: 206.1±24.0 °C
• Refractive Index: 1.83
• PSA: 67.15000
• LogP: 3.61290
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

naphtho[2,1-d][1,3]thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on naphtho[2,1-d][1,3]thiazol-2-amine

Naphtho[2,1-d][1,3]thiazol-2-amine: A Comprehensive Overview

Naphtho[2,1-d][1,3]thiazol-2-amine (CAS No. 1203-55-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthothiazole ring system with an amine functional group. The naphtho[2,1-d][1,3]thiazol core is a bicyclic structure that exhibits interesting electronic properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of naphtho[2,1-d][1,3]thiazol-2-amine in the development of advanced materials. Researchers have explored its use in organic electronics, where its electronic properties make it a promising candidate for applications such as light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo various chemical modifications further enhances its versatility, allowing for tailored properties to suit specific applications.

The synthesis of naphtho[2,1-d][1,3]thiazol-2-amine involves a series of carefully designed reactions. One common approach involves the condensation of an appropriate thioamide with a naphthalene derivative under specific conditions. This method ensures the formation of the desired bicyclic structure while maintaining the integrity of the amine functional group. Recent advancements in catalytic methods have also enabled more efficient and selective syntheses of this compound.

One of the most exciting developments involving naphtho[2,1-d][1,3]thiazol-2-amine is its application in drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a potential lead compound for therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings underscore its potential in the development of novel pharmaceuticals.

In addition to its chemical and biological applications, naphtho[2,1-d][1,3]thiazol-2-amine has also found use in materials science. Its electronic properties make it an attractive candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various fabrication techniques, further expanding its potential applications.

The study of naphtho[2,1-d][1,3]thiazol-2-amine has also led to new insights into the chemistry of heterocyclic compounds. Its reactivity patterns and stability under different conditions have been extensively investigated, providing valuable information for the design of new molecules with similar structural features. These studies have not only enhanced our understanding of the compound but also paved the way for new research directions.

Looking ahead, the continued exploration of naphtho[2,1-d][1,3]thiazol-2-amine promises to yield even more groundbreaking discoveries. Its versatility as a building block in organic synthesis and its unique electronic properties make it an invaluable tool for researchers across multiple disciplines. As advancements in synthetic methods and materials science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.